![molecular formula C18H32N2O2 B2631488 (E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide CAS No. 2411323-20-9](/img/structure/B2631488.png)
(E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide
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Overview
Description
(E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s and was found to have anti-tumor properties in preclinical studies. Since then, numerous studies have been conducted to investigate the mechanism of action and potential therapeutic applications of DMXAA.
Mechanism of Action
The mechanism of action of (E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide is not fully understood. However, it is believed to work through the activation of the innate immune system, specifically through the stimulation of the production of cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been found to induce fever and hypotension in animal models. It has also been shown to increase the production of pro-inflammatory cytokines and activate the coagulation system.
Advantages and Limitations for Lab Experiments
One advantage of (E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide is its ability to induce tumor cell death through multiple mechanisms, which may make it effective against a variety of cancer types. However, this compound has also been found to have limited solubility in water, which may make it difficult to administer in clinical settings.
Future Directions
There are several potential future directions for (E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide research. One area of interest is the development of more effective formulations of this compound that can be administered in clinical settings. Another area of interest is the investigation of the potential use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
(E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide can be synthesized through a multi-step process that involves the reaction of 4-methylcyclohexanone with dimethylamine to form 4-(dimethylamino)-4-methylcyclohexanone. This intermediate is then reacted with 2-bromoacetaldehyde diethyl acetal to form the oxolane ring. The final step involves the reaction of the oxolane intermediate with 2-buten-1-one to form this compound.
Scientific Research Applications
(E)-4-(Dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines and animal models. This compound has been found to induce tumor cell death through a variety of mechanisms, including the activation of the immune system and the inhibition of angiogenesis.
Properties
IUPAC Name |
(E)-4-(dimethylamino)-N-(4-methylcyclohexyl)-N-(oxolan-2-ylmethyl)but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N2O2/c1-15-8-10-16(11-9-15)20(14-17-6-5-13-22-17)18(21)7-4-12-19(2)3/h4,7,15-17H,5-6,8-14H2,1-3H3/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHLROMWDDIDKS-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N(CC2CCCO2)C(=O)C=CCN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCC(CC1)N(CC2CCCO2)C(=O)/C=C/CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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